Cas no 2580230-85-7 (Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate)

• Product Name: Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
• CAS No: 2580230-85-7
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• CID: 5660564
• PubChem ID: 165890095
• Update Time: 2025-05-19

Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726935
• ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate
• 2580230-85-7
• Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C8H12F3NO2/c1-2-14-6(13)7(8(9,10)11)3-5(12)4-7/h5H,2-4,12H2,1H3
• InChI Key： DCNAAQFCSGPKCC-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)OCC)CC(C1)N)(F)F

Computed Properties

• Exact Mass: 211.08201311g/mol
• Monoisotopic Mass: 211.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate

Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2580230-85-7): A Comprehensive Overview

Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate, identified by its CAS number 2580230-85-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclobutane core with specific stereochemistry and functional groups, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group and an amino group on the cyclobutane ring contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological studies.

The stereochemistry of Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate is crucial for its biological activity. The specific configuration at the 1s and 3s positions ensures optimal interactions with biological targets, which is a key consideration in the design of novel therapeutic agents. This stereochemical precision is often achieved through advanced synthetic methodologies, including asymmetric synthesis and chiral resolution techniques. The compound's structure allows for selective binding to biological receptors, which is essential for achieving the desired pharmacological effects.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate contributes to these desirable properties. Fluorine atoms are known to influence the electronic distribution of molecules, leading to improved binding affinity and reduced susceptibility to metabolic degradation. This makes such compounds particularly attractive for use in drug design, where optimizing pharmacokinetic profiles is critical.

Research into Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate has revealed its potential as a building block for more complex molecules. The carboxylate ester group provides a versatile handle for further functionalization, allowing chemists to explore various derivatives with tailored properties. For instance, this compound can be modified through nucleophilic substitution reactions or coupled with other bioactive moieties via amide bond formation. Such modifications are essential for developing novel drugs that target specific disease pathways.

The amino group in Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate also offers opportunities for chemical manipulation. It can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their targets. Additionally, the amino group can be used to introduce other functional groups or linkages, expanding the range of possible derivatives. These features make this compound a valuable asset in the pharmaceutical chemist's toolkit.

Recent studies have explored the biological activity of Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate in various contexts. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are important for treating cancers and inflammatory diseases. The trifluoromethyl group and the cyclobutane scaffold are known to enhance binding interactions with kinase active sites, making this compound a promising candidate for further development.

Another area of interest is the use of Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate in the development of antimicrobial agents. The unique structural features of this compound may enable it to interact with bacterial enzymes or cell wall components in ways that conventional antibiotics do not. This could lead to the discovery of novel antimicrobial therapies that are effective against resistant strains of bacteria.

The synthesis of Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate involves several key steps that highlight modern synthetic strategies. The construction of the cyclobutane ring can be achieved through ring-closing metathesis or cycloaddition reactions. The introduction of the trifluoromethyl group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Finally, the installation of the amino and ester groups involves nucleophilic additions or condensation reactions.

The stereochemical purity of Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate is maintained through careful control over reaction conditions and purification methods. Chiral auxiliaries or catalysts may be employed during synthesis to ensure high enantiomeric excess. Additionally, spectroscopic techniques such as NMR and X-ray crystallography are used to confirm the structure and stereochemistry of the final product.

In conclusion, Ethyl (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2580230-85-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the cyclobutane core、the trifluoromethyl group、and the amino group，make it a valuable scaffold for further chemical modifications and biological studies。The ongoing research into this compound underscores its importance as a building block for novel therapeutic agents targeting various diseases.